Cas no 868692-60-8 (Methanesulfonamide, N-(5-chloro-4-fluoro-2-iodophenyl)-)

• Product Name: Methanesulfonamide, N-(5-chloro-4-fluoro-2-iodophenyl)-
• CAS No: 868692-60-8
• MF: C₇H₆ClFINO₂S
• MW: 349.5489153862
• CID: 4265389
• Update Time: 2026-04-14

Methanesulfonamide, N-(5-chloro-4-fluoro-2-iodophenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N-(5-chloro-4-fluoro-2-iodophenyl)-

Additional information on Methanesulfonamide, N-(5-chloro-4-fluoro-2-iodophenyl)-

Methanesulfonamide, N-(5-chloro-4-fluoro-2-iodophenyl)- (CAS No. 868692-60-8): A Comprehensive Overview

Methanesulfonamide, N-(5-chloro-4-fluoro-2-iodophenyl)-, identified by its CAS number 868692-60-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of methanesulfonamides, which are known for their diverse applications in medicinal chemistry due to their unique structural and functional properties.

The molecular structure of Methanesulfonamide, N-(5-chloro-4-fluoro-2-iodophenyl)- features a phenyl ring substituted with chloro, fluoro, and iodine atoms at specific positions. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it a valuable scaffold for the development of novel bioactive agents. The presence of multiple halogen atoms enhances the compound's reactivity and potential for further functionalization, which is a critical consideration in drug discovery processes.

In recent years, there has been a growing interest in exploring the pharmacological potential of halogenated aromatic compounds. The combination of chloro, fluoro, and iodine substituents in Methanesulfonamide, N-(5-chloro-4-fluoro-2-iodophenyl)- has been investigated for its ability to interact with biological targets in unique ways. These interactions may lead to the development of new therapeutic agents with improved efficacy and reduced side effects compared to existing treatments.

One of the most promising areas of research involving this compound is its potential application in oncology. Studies have shown that halogenated aromatic compounds can exhibit potent antitumor activity by inhibiting key enzymes involved in cancer cell proliferation. The specific arrangement of halogen atoms in Methanesulfonamide, N-(5-chloro-4-fluoro-2-iodophenyl)- may facilitate strong binding to target proteins, thereby disrupting critical signaling pathways in cancer cells.

Furthermore, the compound's structural features make it an attractive candidate for use in medicinal chemistry as a lead compound for further optimization. Researchers have utilized computational methods to predict the binding affinity of this molecule to various biological targets. These predictions have guided synthetic efforts aimed at improving its pharmacological properties while maintaining its unique structural features.

The synthesis of Methanesulfonamide, N-(5-chloro-4-fluoro-2-iodophenyl)- involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce the required substituents at specific positions on the phenyl ring. These techniques include cross-coupling reactions, which are widely used in organic synthesis to construct complex molecular frameworks.

In addition to its potential therapeutic applications, Methanesulfonamide, N-(5-chloro-4-fluoro-2-iodophenyl)- has also been studied for its role in chemical biology research. The compound's ability to interact with biological molecules has provided insights into the mechanisms underlying various diseases. By understanding how this molecule interacts with its targets, researchers can develop more targeted therapies that address specific aspects of disease pathogenesis.

The development of new pharmaceuticals relies heavily on the availability of high-quality starting materials and intermediates. The synthesis and characterization of compounds like Methanesulfonamide, N-(5-chloro-4-fluoro-2-iodophenyl)- are essential steps in this process. Advances in synthetic chemistry have enabled the production of these complex molecules on a scale suitable for preclinical and clinical studies.

The pharmacokinetic properties of Methanesulfonamide, N-(5-chloro-4-fluoro-2-iodophenyl)- are another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a drug candidate. Studies have shown that the presence of halogen atoms can influence these processes significantly, providing valuable information for optimizing drug design.

In conclusion, Methanesulfonamide, N-(5-chloro-4-fluoro-2-iodophenyl)- (CAS No. 868692-60-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and biological interactions make it a valuable tool for developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the fight against various diseases.